3-Hydroxynonanoic acid
3-Hydroxynonanoic acid
(+)-3-Hydroxy pelargonic acid, also known as 9:0(3-OH) or tetraethylenepentamine, urea amide, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain (+)-3-Hydroxy pelargonic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, (+)-3-hydroxy pelargonic acid is primarily located in the cytoplasm. Outside of the human body, (+)-3-hydroxy pelargonic acid can be found in milk and milk products. This makes (+)-3-hydroxy pelargonic acid a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
88930-09-0
VCID:
VC0164402
InChI:
InChI=1S/C9H18O3/c1-2-3-4-5-6-8(10)7-9(11)12/h8,10H,2-7H2,1H3,(H,11,12)
SMILES:
CCCCCCC(CC(=O)O)O
Molecular Formula:
C9H18O3
Molecular Weight:
174.24 g/mol
3-Hydroxynonanoic acid
CAS No.: 88930-09-0
Reference Standards
VCID: VC0164402
Molecular Formula: C9H18O3
Molecular Weight: 174.24 g/mol
| CAS No. | 88930-09-0 |
|---|---|
| Product Name | 3-Hydroxynonanoic acid |
| Molecular Formula | C9H18O3 |
| Molecular Weight | 174.24 g/mol |
| IUPAC Name | 3-hydroxynonanoic acid |
| Standard InChI | InChI=1S/C9H18O3/c1-2-3-4-5-6-8(10)7-9(11)12/h8,10H,2-7H2,1H3,(H,11,12) |
| Standard InChIKey | XBUXARJOYUQNTC-UHFFFAOYSA-N |
| SMILES | CCCCCCC(CC(=O)O)O |
| Canonical SMILES | CCCCCCC(CC(=O)O)O |
| Appearance | Unit:25 mgSolvent:nonePurity:98+%Physical solid |
| Melting Point | 61°C |
| Physical Description | Solid |
| Description | (+)-3-Hydroxy pelargonic acid, also known as 9:0(3-OH) or tetraethylenepentamine, urea amide, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain (+)-3-Hydroxy pelargonic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, (+)-3-hydroxy pelargonic acid is primarily located in the cytoplasm. Outside of the human body, (+)-3-hydroxy pelargonic acid can be found in milk and milk products. This makes (+)-3-hydroxy pelargonic acid a potential biomarker for the consumption of this food product. |
| Synonyms | 3-Hydroxy C9:0 fatty acid |
| Reference | 1. M. Dhar et al. “Omega-oxidation of 3-hydroxy fatty acids by the human CYP4F gene subfamily enzyme CYP4F11” Journal of Lipid Research, vol. 49, pp. 612-624, 20082. P. Jones et al. “Accumulation of free 3-hydroxy fatty acids in the culture media of fibroblasts from patients deficient in long-chain l-3-hydroxyacyl-CoA dehydrogenase: a useful diagnostic aid” Clinical Chemistry, vol. 47(7) pp. 1190-1194, 20013. J. Gangoiti et al. “Production of Chiral (R)-3-Hydroxyoctanoic Acid Monomers, Catalyzed by Pseudomonas fluorescens GK13 Poly(3-Hydroxyoctanoic Acid) Depolymerase” Applied and Environmental Microbiology, vol. 76 pp. 3554-3560, 2010 |
| PubChem Compound | 36599 |
| Last Modified | Nov 11 2021 |
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